Cas no 67191-74-6 (2-Butenedioic acid,2-iodo-, dipropyl ester, (Z)- (9CI))

• Product Name: 2-Butenedioic acid,2-iodo-, dipropyl ester, (Z)- (9CI)
• CAS No: 67191-74-6
• MF: C₁₀H₁₅IO₄
• MW: 326.128175973892
• CID: 520691
• PubChem ID: 5359092
• Update Time: 2025-04-19

2-Butenedioic acid,2-iodo-, dipropyl ester, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid,2-iodo-, dipropyl ester, (Z)- (9CI)
• dipropyl (Z)-2-iodobut-2-enedioate
• 67191-74-6
• DTXSID20418567
• SCHEMBL4254660
• NSC296273
• NSC-296273
• SCHEMBL4254652

• Inchi： 1S/C10H15IO4/c1-3-5-14-9(12)7-8(11)10(13)15-6-4-2/h7H,3-6H2,1-2H3/b8-7-
• InChI Key： SCIDWFGUFNINMC-FPLPWBNLSA-N
• SMILES： I/C(=C\C(=O)OCCC)/C(=O)OCCC

Computed Properties

• Exact Mass: 326.00105
• Monoisotopic Mass: 326.001502
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 2.7

Experimental Properties

• Density: 1.532
• Boiling Point: 329.3°C at 760 mmHg
• Flash Point: 153°C
• Refractive Index: 1.52
• PSA: 52.6
• LogP: 2.21170